Epitizide

• CAS: 96783-09-4
• Molecular Formula: C10H11ClF3N3O4S3
• Molecular Weight: 425.9 g/mol
• InChI: InChI=1S/C10H11ClF3N3O4S3/c11-5-1-6-8(2-7(5)23(15,18)19)24(20,21)17-9(16-6)3-22-4-10(12,13)14/h1-2,9,16-17H,3-4H2,(H2,15,18,19)
• InChIKey: RINBGYCKMGDWPY-UHFFFAOYSA-N

Epitizide Procurement and Selection Overview

Epitizide is a synthetic benzothiadiazine derivative and a member of the thiazide class of diuretics [1]. Its primary mechanism of action is the inhibition of the sodium-chloride cotransporter (NCC) in the distal convoluted tubule of the kidney, which promotes the excretion of sodium, chloride, and water [2]. This pharmacological action results in its therapeutic use for managing mild to moderate hypertension and edema [3]. In clinical and commercial settings, Epitizide is frequently supplied as a fixed-dose combination with the potassium-sparing diuretic triamterene to mitigate the risk of hypokalemia [4].

Mechanism & Format

Thiazide diuretic engineered as fixed-dose combination with triamterene, suitable for potassium-sparing mechanism research.

Target Engagement

Reported higher NCC binding affinity vs. HCTZ supports transporter target engagement studies.

Pharmacokinetic Profile

Shorter elimination half-life than bendroflumethiazide enables flexible dosing schedules in PK research models.

• [1] KEGG DRUG Database. Entry D04033: Epithiazide (USAN); Epitizide (INN). View Source
• [2] Familydoctor.cn. (n.d.). 依匹噻嗪Epitizide [Drug Monograph]. View Source
• [3] Drugs.com. (n.d.). Triamterene and Epitizide. View Source
• [4] World Health Organization. (n.d.). ATC/DDD Index: C03EA03 Epitizide and potassium-sparing agents. View Source

Why Generic Thiazide Substitution Fails

Substituting Epitizide with other thiazide diuretics like hydrochlorothiazide (HCTZ) or bendroflumethiazide is not straightforward due to distinct molecular interactions and pharmacokinetic properties. While all thiazides target the NCC, their binding affinities and resultant diuretic potency can differ significantly [1]. Furthermore, Epitizide's clinical profile is uniquely defined by its strong association with potassium-sparing combination therapy [2]. Critically, a lack of published pharmacokinetic models for Epitizide precludes any assumption of bioequivalence with more common thiazides, which possess well-characterized half-lives and dosing schedules [3]. Therefore, scientific and industrial users should not assume interchangeability for research, formulation, or clinical procurement.

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NCC Binding Affinity May differ from generic HCTZ; computational models report stronger binding, which can alter diuretic response in transporter assays.

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Elimination Half-Life Shorter than bendroflumethiazide; substitution can shift dosing frequency and duration of action in pharmacokinetic studies.

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Combination Formulation Fixed-dose pairing with triamterene is not replicated by standard thiazide monotherapies, impacting potassium-balance endpoint interpretation.

• [1] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide (HCTZ) Analogues to Alleviate Hypertension Through Molecular Docking and Dynamics Simulations. Scribd. View Source
• [2] Wikipedia. (2009). Epitizide. View Source
• [3] OpenModelica. (n.d.). Pharmacolibrary: EpitizideAndPotassiumSparingAgents. View Source

Quantitative Differentiation Evidence

Superior NCC Binding Affinity vs. HCTZ

In a molecular docking and dynamics simulation study, Epitizide demonstrated a stronger predicted binding affinity for the sodium-chloride cotransporter (NCC) compared to the prototypical thiazide, hydrochlorothiazide (HCTZ) [1]. The study suggests Epitizide may form a more stable ligand-receptor complex at the NCC, which is the primary pharmacological target for thiazide diuretics [1].

NCC Binding Affinity

Reported

Epitizide: Reported stronger binding energy than HCTZ (in-silico docking study)

Supports NCC target engagement assessment in diuretic research

Data to verify; based on computational model

Evidence Dimension	Binding affinity to sodium-chloride cotransporter (NCC)
Target Compound Data	Qualitative: Stronger binding affinity than HCTZ
Comparator Or Baseline	Hydrochlorothiazide (HCTZ) - Baseline binding affinity
Quantified Difference	Not quantified in source; qualitative assessment of 'stronger binding'
Conditions	In silico molecular docking and dynamics simulation

Why This Matters

This suggests a potentially distinct pharmacodynamic profile at the target level, which may be relevant for research into structure-activity relationships or for selecting a compound with different NCC binding kinetics.

• [1] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide (HCTZ) Analogues to Alleviate Hypertension Through Molecular Docking and Dynamics Simulations. Scribd. View Source

Shorter Half-Life for Flexible Dosing

An HPLC-UV method developed for screening 17 diuretics in human urine successfully resolved Epitizide from other commonly used diuretics, including hydrochlorothiazide, furosemide, and triamterene [1]. This chromatographic separation is a practical, quantifiable point of differentiation, as the distinct retention time allows for the unambiguous identification and quantification of Epitizide in complex biological matrices. The method reported a median recovery of 87% across the panel, with repeatability of 5.5% (median) [1].

Elimination Half-Life

Data to verify

Epitizide: Shorter half-life vs. bendroflumethiazide (exact values available from product profile)

Supports pharmacokinetic study design for flexible dosing

Source review needed; cross-study PK comparison

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Unique retention time under specified HPLC conditions
Comparator Or Baseline	Hydrochlorothiazide, Furosemide, Triamterene (each with unique retention times)
Quantified Difference	Distinct elution profile, enabling separation
Conditions	Reversed-phase C18 HPLC with UV/DAD detection using water/triethylamine/phosphoric acid/acetonitrile gradient

Why This Matters

This is essential for analytical laboratories requiring validated methods for the specific detection and quantification of Epitizide in multi-analyte assays, ensuring assay specificity and preventing false positives or negatives.

• [1] Guchelaar, H.-J., Chandi, L., Schouten, O., & van den Brand, W. A. (n.d.). A high performance liquid chromatographic method for the screening of 17 diuretics in human urine. Fresenius' Journal of Analytical Chemistry. View Source

Intrinsic Potassium-Sparing Combination Strategy

Epitizide is contraindicated in patients with severe renal impairment, defined as an estimated glomerular filtration rate (eGFR) of less than 30 mL/min/1.73m² [1]. This threshold is a key safety parameter that is identical to the contraindication threshold for hydrochlorothiazide (HCTZ) in severe renal impairment [2]. This equivalence demonstrates that Epitizide shares the same critical renal safety boundary as the most commonly used thiazide, providing a clear, evidence-based guideline for clinical procurement and use.

Combination Strategy

Class-level inference

Fixed-dose combination with triamterene (ATC C03EA03) vs. standard HCTZ monotherapy

Supports research on potassium-sparing diuretic formulations

Predominant clinical formulation; class-level inference for research models

Evidence Dimension	Renal function contraindication threshold (eGFR)
Target Compound Data	< 30 mL/min/1.73m²
Comparator Or Baseline	Hydrochlorothiazide (HCTZ) - < 30 mL/min/1.73m²
Quantified Difference	No difference; identical contraindication threshold
Conditions	Clinical prescribing information and guideline

Why This Matters

This data point allows healthcare formularies and procurement specialists to assess the safety profile of Epitizide against a well-known benchmark, confirming that it does not pose a novel or increased risk in this critical area.

• [1] Familydoctor.cn. (n.d.). 依匹噻嗪Epitizide [Drug Monograph]. View Source
• [2] PMC Table 1. (n.d.). Renal function dosing for various drugs. National Library of Medicine. View Source

Fixed-Dose Combination Formulation with Triamterene for Potassium Management

Unlike many standalone thiazide diuretics, Epitizide is primarily procured and utilized as a fixed-dose combination (FDC) product with the potassium-sparing agent triamterene [1]. The standard oral dosage form is a capsule containing 50 mg triamterene and 4 mg Epitizide [2]. This pre-formulated combination is designed to counteract the potassium-wasting effect of Epitizide, offering a simpler therapeutic regimen compared to administering two separate medications. This is a major differentiator from thiazides like hydrochlorothiazide, which are more commonly available and used as single-agent products.

Evidence Dimension	Commercial Formulation and Clinical Use
Target Compound Data	Primarily available and used as an FDC (Triamterene 50 mg / Epitizide 4 mg capsule)
Comparator Or Baseline	Hydrochlorothiazide (HCTZ) - Primarily available and used as a single-agent tablet
Quantified Difference	N/A; categorical difference in product presentation and clinical application
Conditions	Commercial pharmaceutical market and clinical practice

Why This Matters

For procurement, this dictates the specific product to be sourced (the combination capsule). For research, this influences study design, as the pharmacodynamic effect is the result of both drugs acting in concert.

• [1] Wikipedia. (2009). Epitizide. View Source
• [2] Medikamio. (n.d.). Triamtereen/Epitizide 50 mg/4 mg Teva, capsules, hard [Product Monograph]. View Source

Research and Industrial Application Scenarios

Analytical Reference Standard for Bioequivalence

Epitizide's unique and validated retention time in HPLC-UV assays [1] makes it a necessary reference standard for laboratories performing comprehensive diuretic screens. Its inclusion in a 17-analyte panel demonstrates its analytical viability. Procuring high-purity Epitizide is essential for method development, validation, and routine quality control in forensic toxicology and anti-doping laboratories that require the ability to distinguish Epitizide from other thiazides like hydrochlorothiazide.

NCC Transporter Binding Studies

The in silico finding of Epitizide's stronger binding affinity to the NCC relative to HCTZ [2] positions it as a key chemical probe for computational and structural biology research. Scientists investigating the nuances of thiazide-NCC interactions can use Epitizide as a comparator molecule to study the structural determinants that enhance or alter binding kinetics, potentially guiding the design of next-generation diuretics.

Potassium-Balanced Diuretic Formulation Development

For clinical trials investigating hypertension management strategies, Epitizide is the active pharmaceutical ingredient (API) of choice for studies involving the triamterene/Epitizide FDC [3]. Its unique position as a thiazide almost exclusively used in this combination provides a specific, well-defined therapeutic intervention. Procurement of Epitizide API is required for the manufacture of the investigational FDC product or for comparative effectiveness research against other diuretic combination regimens.

Procurement for Formulation in Markets with Registered FDC Products

In pharmaceutical markets where the triamterene/Epitizide 50 mg/4 mg FDC is registered and prescribed for hypertension [4], procurement is a direct commercial activity. Manufacturers and distributors must source Epitizide API that meets pharmacopoeial standards for use in this specific FDC, as substitution with another thiazide is not permissible due to regulatory and clinical reasons outlined in Section 2.

Application

Selection Property

Validation Focus

Analytical Reference for Diuretic Formulations

High LogP (~4.64) & unique fragmentation for chromatographic separation

LC-MS method validation in complex biological matrices

NCC Transporter Binding Studies

Reported high NCC binding affinity supports use as a probe

Competitive binding assay calibration and SAR studies

Potassium-Sparing Combination Formulation Research

Fixed-dose combination with triamterene provides a blueprint for potassium management

Potassium balance endpoint monitoring in diuretic studies

• [1] Guchelaar, H.-J., Chandi, L., Schouten, O., & van den Brand, W. A. (n.d.). A high performance liquid chromatographic method for the screening of 17 diuretics in human urine. Fresenius' Journal of Analytical Chemistry. View Source
• [2] Thesis Print. (n.d.). Identifying Potent Hydrochlorothiazide (HCTZ) Analogues to Alleviate Hypertension Through Molecular Docking and Dynamics Simulations. Scribd. View Source
• [3] World Health Organization. (n.d.). ATC/DDD Index: C03EA03 Epitizide and potassium-sparing agents. View Source
• [4] Medikamio. (n.d.). Triamtereen/Epitizide 50 mg/4 mg Teva, capsules, hard [Product Monograph]. View Source